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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the spectroscopic data for 2-methyl-2-
(phenoxymethyl)oxirane, a key chemical intermediate. As a Senior Application Scientist, this

document is structured to offer not just raw data, but a comprehensive understanding of the

experimental methodologies and the rationale behind the interpretation of the spectral

information. We will delve into Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) to build a complete structural profile of this

compound.

Molecular Structure and Spectroscopic Overview
2-Methyl-2-(phenoxymethyl)oxirane is an epoxide possessing a chiral center at the C2

position of the oxirane ring. Its structure comprises a phenoxymethyl group and a methyl group

attached to the same carbon of the epoxide ring. This unique arrangement of functional groups

gives rise to a distinct spectroscopic fingerprint, which is crucial for its identification and quality

control in synthetic applications.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. By probing the magnetic properties of atomic nuclei, we can gain detailed

information about the chemical environment of each atom.

Experimental Protocol: Acquiring High-Resolution NMR
Spectra
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 2-methyl-2-
(phenoxymethyl)oxirane.

Methodology:

Sample Preparation: A solution of 5-10 mg of the purified compound is prepared in

approximately 0.6 mL of a deuterated solvent, typically chloroform-d (CDCl₃), in a 5 mm

NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard for

chemical shift referencing (δ = 0.00 ppm).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

broadband probe is utilized.

¹H NMR Acquisition:

The spectrometer is tuned and the magnetic field is shimmed to achieve optimal

resolution.

A standard single-pulse experiment is performed.

Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an

acquisition time of 2-4 seconds.

Typically, 16 to 64 scans are accumulated to ensure a good signal-to-noise ratio.

¹³C NMR Acquisition:

A proton-decoupled pulse sequence (e.g., zgpg30) is employed to simplify the spectrum

and enhance sensitivity.
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A larger number of scans (typically several hundred to thousands) is required due to the

lower natural abundance of the ¹³C isotope.

A wider spectral width is used compared to ¹H NMR.

Data Processing: The acquired Free Induction Decays (FIDs) are Fourier transformed,

phase-corrected, and baseline-corrected to yield the final NMR spectra.

Causality Behind Experimental Choices:

Deuterated Solvent: CDCl₃ is a common choice as it dissolves a wide range of organic

compounds and its deuterium signal is used for field-frequency locking.

TMS: The single, sharp resonance of TMS at 0.00 ppm provides a reliable reference point for

chemical shifts.

High-Field Spectrometer: Higher magnetic fields lead to greater spectral dispersion, reducing

signal overlap and facilitating more accurate analysis, especially for complex molecules.

Proton Decoupling in ¹³C NMR: This technique removes the splitting of carbon signals by

attached protons, resulting in a single sharp peak for each unique carbon atom, which

simplifies interpretation.

Predicted ¹H NMR Spectral Data
The following table summarizes the predicted proton NMR signals for 2-methyl-2-
(phenoxymethyl)oxirane, based on the analysis of structurally similar compounds such as 2-

[(2-Methylphenoxy)methyl]oxirane.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~1.5 s 3H -CH₃

~2.7 d 1H
Oxirane -CH₂

(diastereotopic)

~2.9 d 1H
Oxirane -CH₂

(diastereotopic)

~3.9 d 1H
-OCH₂-

(diastereotopic)

~4.2 d 1H
-OCH₂-

(diastereotopic)

~6.9-7.4 m 5H Aromatic -CH

Predicted ¹³C NMR Spectral Data
The predicted carbon NMR signals are based on data from related structures like 2-methyl-2-

phenyloxirane and (2S)-2-(phenoxymethyl)oxirane.[1][2]

Chemical Shift (δ, ppm) Assignment

~20 -CH₃

~52 Oxirane -CH₂

~58 Oxirane C-CH₃

~72 -OCH₂-

~115-130 Aromatic -CH

~158 Aromatic C-O

Interpretation of NMR Spectra
The ¹H NMR spectrum is expected to show a singlet for the methyl protons. The two protons on

the oxirane ring and the two protons of the methylene bridge are diastereotopic due to the
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adjacent chiral center, and are therefore expected to appear as distinct doublets. The aromatic

protons will likely appear as a complex multiplet in the range of 6.9-7.4 ppm.

In the ¹³C NMR spectrum, the presence of the epoxide ring is confirmed by the signals in the

upfield region (~50-60 ppm). The aromatic carbons will resonate in the downfield region, with

the carbon attached to the oxygen appearing at the lowest field due to the deshielding effect of

the electronegative oxygen atom.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule by measuring the absorption of infrared radiation.

Experimental Protocol: Acquiring an IR Spectrum
Objective: To obtain the IR spectrum of 2-methyl-2-(phenoxymethyl)oxirane.

Methodology:

Sample Preparation: For a liquid sample, a thin film is prepared by placing a drop of the neat

liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. For a

solid sample, a KBr pellet is prepared by grinding a small amount of the sample with dry KBr

powder and pressing the mixture into a transparent disk.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: A background spectrum of the empty sample holder (or pure KBr pellet) is

first recorded. The sample is then placed in the beam path, and the sample spectrum is

acquired.

Data Processing: The instrument software automatically subtracts the background spectrum

from the sample spectrum to produce the final absorbance or transmittance spectrum.

Causality Behind Experimental Choices:

Salt Plates/KBr: These materials are transparent to infrared radiation in the typical analytical

range (4000-400 cm⁻¹).
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FTIR: This type of spectrometer offers higher sensitivity, better resolution, and faster data

acquisition compared to older dispersive instruments.

Predicted IR Spectral Data
The expected characteristic IR absorption bands for 2-methyl-2-(phenoxymethyl)oxirane are

summarized below, with reference to data for similar epoxide-containing molecules.

Wavenumber (cm⁻¹) Intensity Assignment

~3050-3000 Medium C-H stretch (aromatic)

~3000-2850 Medium C-H stretch (aliphatic)

~1600, ~1490 Medium-Strong C=C stretch (aromatic)

~1240 Strong
C-O-C stretch (asymmetric,

ether)

~1040 Strong
C-O-C stretch (symmetric,

ether)

~915, ~840 Strong C-O stretch (epoxide ring)

Interpretation of IR Spectrum
The presence of the aromatic ring is indicated by the C-H stretching vibrations above 3000

cm⁻¹ and the C=C stretching bands around 1600 and 1490 cm⁻¹. The strong absorptions

around 1240 and 1040 cm⁻¹ are characteristic of the aryl ether linkage. The key diagnostic

peaks for the epoxide functional group are the C-O stretching vibrations, which typically appear

as strong bands in the fingerprint region between 950 and 810 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural confirmation.

Experimental Protocol: Acquiring a Mass Spectrum
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Objective: To obtain the electron ionization (EI) mass spectrum of 2-methyl-2-
(phenoxymethyl)oxirane.

Methodology:

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,

typically via a direct insertion probe or through a gas chromatograph (GC-MS).

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), causing them to ionize and fragment.

Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer

(e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-

charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion abundance versus m/z.

Causality Behind Experimental Choices:

Electron Ionization (EI): EI is a hard ionization technique that causes extensive

fragmentation, providing a detailed fragmentation pattern that is highly reproducible and

useful for structural elucidation and library matching.

GC-MS: Coupling with gas chromatography allows for the separation of the analyte from a

mixture before it enters the mass spectrometer, ensuring a pure mass spectrum is obtained.

Predicted Mass Spectral Data
The expected molecular ion and key fragments for 2-methyl-2-(phenoxymethyl)oxirane are

presented below.
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m/z Proposed Fragment

164 [M]⁺ (Molecular Ion)

149 [M - CH₃]⁺

107 [C₇H₇O]⁺ (Phenoxy-methylene cation)

94 [C₆H₅OH]⁺ (Phenol radical cation)

77 [C₆H₅]⁺ (Phenyl cation)

57 [C₃H₅O]⁺ (Oxiranyl-methyl cation)

Interpretation of the Mass Spectrum
The mass spectrum should exhibit a molecular ion peak at m/z 164, corresponding to the

molecular weight of the compound. A prominent peak at m/z 107 would be indicative of the

stable phenoxy-methylene fragment. The presence of a peak at m/z 94 suggests a

rearrangement to form the phenol radical cation. The phenyl cation at m/z 77 is a common

fragment for aromatic compounds. The peak at m/z 57 would correspond to the cleavage of the

ether bond, resulting in the oxiranyl-methyl fragment.

Visualizations
Molecular Structure
Caption: Molecular structure of 2-methyl-2-(phenoxymethyl)oxirane.

Spectroscopic Analysis Workflow
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Sample Preparation

Spectroscopic Analysis

Data Interpretation

2-methyl-2-(phenoxymethyl)oxirane

NMR Spectroscopy
(¹H and ¹³C)

IR Spectroscopy

Mass Spectrometry

Structural Elucidation

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of the target compound.

Conclusion
The comprehensive spectroscopic analysis of 2-methyl-2-(phenoxymethyl)oxirane through

NMR, IR, and Mass Spectrometry provides a robust and self-validating system for its structural

confirmation. The predicted spectral data, based on established principles and analysis of

closely related compounds, offers a reliable reference for researchers and drug development

professionals. This guide underscores the importance of a multi-technique approach to

spectroscopic characterization, ensuring the unambiguous identification and quality

assessment of this important chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methyl-2-phenyloxirane | C9H10O | CID 16398 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. (2S)-2-(phenoxymethyl)oxirane | C9H10O2 | CID 1534345 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
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Available at: [https://www.benchchem.com/product/b8722026/docs#a-technical-guide-to-the-
spectroscopic-characterization-of-2-methyl-2-phenoxymethyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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